Cas no 1219212-34-6 (2-(4-Oxo-6-(trifluoromethyl)quinolin-1(4H)-yl)acetic acid)

• Product Name: 2-(4-Oxo-6-(trifluoromethyl)quinolin-1(4H)-yl)acetic acid
• CAS No: 1219212-34-6
• MF: C₁₂H₈F₃NO₃
• MW: 271.1920337677
• CID: 5060478
• Update Time: 2025-06-15

2-(4-Oxo-6-(trifluoromethyl)quinolin-1(4H)-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Oxo-6-(trifluoromethyl)quinolin-1(4H)-yl)acetic acid
• BB 0241069
• (4-Oxo-6-trifluoromethyl-4H-quinolin-1-yl)-ace tic acid

• Inchi： 1S/C12H8F3NO3/c13-12(14,15)7-1-2-9-8(5-7)10(17)3-4-16(9)6-11(18)19/h1-5H,6H2,(H,18,19)
• InChI Key： OPUYGZWFAOQEHF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=C(C(C=CN2CC(=O)O)=O)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 419
• XLogP3: 2.2
• Topological Polar Surface Area: 57.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 2-(4-Oxo-6-(trifluoromethyl)quinolin-1(4H)-yl)acetic acid

Introduction to 2-(4-Oxo-6-(trifluoromethyl)quinolin-1(4H)-yl)acetic acid (CAS No. 1219212-34-6)

2-(4-Oxo-6-(trifluoromethyl)quinolin-1(4H)-yl)acetic acid, identified by its Chemical Abstracts Service (CAS) number 1219212-34-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the quinoline derivatives family, a class of molecules well-known for their broad spectrum of biological activities and pharmacological relevance. The presence of a trifluoromethyl group and an acetic acid moiety in its structure imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery and medicinal chemistry applications.

The structural framework of 2-(4-Oxo-6-(trifluoromethyl)quinolin-1(4H)-yl)acetic acid consists of a quinoline core substituted at the 4-position with a carbonyl group (oxo), further modified at the 6-position with a trifluoromethyl group. This specific arrangement enhances the compound's potential as an intermediate in synthesizing biologically active molecules. The acetic acid side chain provides a polar functional group, facilitating interactions with biological targets such as enzymes and receptors. Such structural features are critical in designing molecules with optimized pharmacokinetic and pharmacodynamic profiles.

In recent years, quinoline derivatives have been extensively studied for their antimicrobial, antiviral, anticancer, and anti-inflammatory properties. The introduction of fluorine atoms, particularly the highly electronegative trifluoromethyl group, is a common strategy in medicinal chemistry to modulate metabolic stability, lipophilicity, and binding affinity. The compound's acetic acid functionality suggests potential applications in protease inhibition, where carboxylic acids often serve as key pharmacophores. This makes 2-(4-Oxo-6-(trifluoromethyl)quinolin-1(4H)-yl)acetic acid a promising candidate for further exploration in therapeutic development.

Current research in the field of quinoline-based compounds has highlighted their role in addressing emerging infectious diseases and chronic conditions. For instance, modifications to the quinoline scaffold have led to the development of novel antibiotics targeting resistant bacterial strains. The structural features of 2-(4-Oxo-6-(trifluoromethyl)quinolin-1(4H)-yl)acetic acid, including its rigid aromatic system and electron-withdrawing substituents, may contribute to its ability to interact with biological macromolecules in a manner conducive to therapeutic effects. Additionally, the compound's stability under various chemical conditions makes it suitable for industrial-scale synthesis and formulation into drug candidates.

The synthesis of 2-(4-Oxo-6-(trifluoromethyl)quinolin-1(4H)-yl)acetic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, are often employed to introduce the desired functional groups efficiently. The presence of the trifluoromethyl group necessitates careful handling to prevent unwanted side reactions, but modern synthetic strategies have significantly improved the yield and purity of such derivatives. These advancements underscore the compound's feasibility for industrial applications.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in evaluating the binding potential of 2-(4-Oxo-6-(trifluoromethyl)quinolin-1(4H)-yl)acetic acid to biological targets. These studies can predict how well the compound interacts with enzymes or receptors involved in disease pathways, providing insights into its potential therapeutic efficacy. The integration of machine learning models has further enhanced predictive accuracy by analyzing large datasets of known drug-like molecules. Such computational approaches are increasingly employed in early-stage drug discovery pipelines, where compounds like 2-(4-Oxo-6-(trifluoromethyl)quinolin-1(4H)-yl)acetic acid serve as key intermediates.

The pharmacological profile of this compound is yet to be fully elucidated through preclinical studies; however, preliminary data suggest promising interactions with target proteins relevant to cancer metabolism and inflammation. Quinoline derivatives have demonstrated efficacy in disrupting metabolic pathways that are overactive in tumor cells, making them attractive candidates for oncology research. The acetic acid moiety may also contribute to anti-inflammatory effects by modulating enzyme activity or receptor signaling. Further investigation into its mechanism of action will be crucial in determining its therapeutic potential.

In conclusion,2-(4-Oxo-6-(trifluoromethyl)quinolin-1(4H)-yl)acetic acid (CAS No. 1219212-34-6) represents a significant advancement in quinoline-based medicinal chemistry due to its unique structural features and potential biological activities. Its synthesis via modern organic methodologies ensures high purity and scalability for future research applications. As computational tools continue to refine drug discovery processes, this compound stands out as a valuable building block for developing novel therapeutics targeting various diseases.